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Compound of Interest

Compound Name: Fmoc-beta-alanyl-L-proline

Cat. No.: B15327433

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability
and technical specifications of Fmoc-beta-alanyl-L-proline. It is designed to assist
researchers, scientists, and drug development professionals in sourcing this specialty dipeptide
and effectively incorporating it into their synthetic workflows. This guide includes a summary of
commercial suppliers, detailed technical data, and representative experimental protocols for its
application in solid-phase peptide synthesis (SPPS).

Commercial Availability

Fmoc-beta-alanyl-L-proline is a specialized dipeptide derivative available from a select
number of commercial suppliers. Unlike common amino acid building blocks, it is often
synthesized upon request rather than being a standard stock item. The following table
summarizes the known commercial sources. Researchers are advised to contact these
suppliers directly to obtain current pricing, availability, and detailed certificates of analysis.
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Technical Specifications

The technical data for Fmoc-beta-alanyl-L-proline is crucial for its effective use in peptide
synthesis. While specific values may vary slightly between batches and suppliers, the following
table provides a summary of key properties.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b15327433?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15327433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value

(S)-1-(3-(((9H-fluoren-9-
Chemical Name yl)methoxy)carbonyl)amino)propanoyl)pyrrolidin

e-2-carboxylic acid

Synonyms Fmoc-B-Ala-Pro-OH

CAS Number 2171246-67-4[1]

Molecular Formula C23H24N20s5

Molecular Weight 408.45 g/mol

Appearance White to off-white solid/powder
Purity Typically =295% (via HPLC)

. Soluble in DMF, NMP, and other polar aprotic
Solubility vent
solvents.

Storage Store at 2-8°C, desiccated.

Experimental Protocols

The primary application of Fmoc-beta-alanyl-L-proline is in solid-phase peptide synthesis
(SPPS) to introduce a B-Ala-Pro motif into a peptide sequence. The following is a detailed,
representative protocol for the coupling of this dipeptide onto a solid support.

Protocol: Coupling of Fmoc-beta-alanyl-L-proline to a
Resin-Bound Amine

1. Materials:
¢ Fmoc-beta-alanyl-L-proline

o Peptide synthesis resin with a free amine group (e.g., Rink Amide resin after Fmoc
deprotection)

e Coupling Reagents:
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o HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate)

o HOBt (Hydroxybenzotriazole)

Base:

o DIPEA (N,N-Diisopropylethylamine) or 2,4,6-Collidine
Solvents:

o DMF (N,N-Dimethylformamide), peptide synthesis grade
o DCM (Dichloromethane), peptide synthesis grade
Washing Solvents:

o DMF

o DCM

o Methanol

Inert gas (Nitrogen or Argon)

Solid-phase peptide synthesis vessel

. Procedure:

Resin Swelling: Swell the resin (1 equivalent) in DMF for at least 30 minutes in the reaction

vessel.

Fmoc Deprotection (if applicable): If the resin is Fmoc-protected, treat it with 20% piperidine

in DMF (2 x 10 minutes) to expose the free amine. Wash the resin thoroughly with DMF (5-7

times) and DCM (3 times).

Preparation of the Coupling Solution:

o In a separate vial, dissolve Fmoc-beta-alanyl-L-proline (2-3 equivalents relative to the

resin loading) in a minimal amount of DMF.
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o Add HOBt (2-3 equivalents) to this solution.

o In another vial, dissolve HBTU (2-3 equivalents) in DMF.

e Activation:

o Add the HBTU solution to the Fmoc-beta-alanyl-L-proline/HOBt solution.

o Add DIPEA (4-6 equivalents) to the mixture.

o Allow the activation to proceed for 1-2 minutes. The solution may change color.
e Coupling:

o Drain the solvent from the swollen resin.

o Add the activated Fmoc-beta-alanyl-L-proline solution to the resin.

o Agitate the reaction vessel at room temperature for 2-4 hours. The reaction can be
monitored for completion using a Kaiser test or other ninhydrin-based tests. Proline-
containing sequences may require longer coupling times.

e Washing:
o After the coupling is complete, drain the reaction solution.

o Wash the resin thoroughly with DMF (5-7 times) to remove excess reagents and
byproducts.

o Wash with DCM (3 times) and methanol (2 times) to prepare for the next step or for drying.

e Capping (Optional): To block any unreacted amine groups, the resin can be treated with a
solution of acetic anhydride and DIPEA in DMF.

e Drying: Dry the resin under vacuum.

Visualizations
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Workflow for Solid-Phase Peptide Synthesis (SPPS)
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Click to download full resolution via product page

Caption: A generalized workflow for a single cycle of Fmoc-based solid-phase peptide
synthesis.

Logical Relationship of Reagents in the Coupling Step
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Caption: The logical relationship of reagents involved in the activation and coupling of the
dipeptide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15327433#commercial-suppliers-of-fmoc-beta-
alanyl-I-proline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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